Cas no 5626-76-6 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one
• CAS No: 5626-76-6
• Molecular Formula: C₁₂H₁₄O₄
• Molecular Weight: 222.23716
• CID: 1598024
• PubChem ID: 2856618

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one
• 1-butanone, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxy-
• DTXSID60386256
• SR-01000215157
• Oprea1_615412
• BIM-0000334.P001
• HMS2500F24
• MLS000533111
• 5626-76-6
• CHEMBL1451536
• STK321194
• SR-01000215157-1
• Cambridge id 5626766
• SMSF0006524
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxy-1-butanone
• CB01562
• AJ-145/37035005
• SMR000140549
• CBMicro_000369
• AKOS003377245

• InChIKey： NHAYVRIFRAFESU-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O4/c13-5-1-2-10(14)9-3-4-11-12(8-9)16-7-6-15-11/h3-4,8,13H,1-2,5-7H2
• SMILES： C1COC2=C(O1)C=CC(=C2)C(=O)CCCO

Computed Properties

• Exact Mass: 222.08922
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 222.089
• Heavy Atom Count: 16
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76
• Refractive Index: 1.554
• Boiling Point: 421.5°C at 760 mmHg
• Flash Point: 166.2°C
• Density: 1.231

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones